molecular formula C12H9BrFNO2 B8665911 Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate

Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate

Cat. No.: B8665911
M. Wt: 298.11 g/mol
InChI Key: IIOZPSKIXJJXCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 6-bromo-7-fluoroquinoline-2-carboxylate is a useful research compound. Its molecular formula is C12H9BrFNO2 and its molecular weight is 298.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9BrFNO2

Molecular Weight

298.11 g/mol

IUPAC Name

ethyl 6-bromo-7-fluoroquinoline-2-carboxylate

InChI

InChI=1S/C12H9BrFNO2/c1-2-17-12(16)10-4-3-7-5-8(13)9(14)6-11(7)15-10/h3-6H,2H2,1H3

InChI Key

IIOZPSKIXJJXCJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NC2=CC(=C(C=C2C=C1)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-4-fluoro-2-nitro-benzaldehyde (1.50 g, 6.05 mmol) and ethyl pyruvate (737.4 mg, 6.35 mmol) in ethanol (15 mL) was added via canula to zinc(II)chloride (4.12 g, 30.24 mmol), tin(II)chloride (5.73 g, 30.24 mmol), and activated 4 Å molecular sieve pellets (1.50 g) in ethanol (15 mL) under argon. The mixture was heated at 70° C. in an oil bath for four hours, then allowed to cool to room temperature, and carefully quenched with saturated sodium bicarbonate. Ethyl acetate was added and the mixture was filtered through Celite®. The filtrate was extracted with ethyl acetate and the organic layer was dried over anhydrous magnesium sulfate, then filtered and concentrated. The residue was purified by silica gel chromatography eluting with 1:6 ethyl acetate:hexanes to give 368.5 mg (20%) of ethyl 6-bromo-7-fluoro-2-quinolinecarboxylate as a solid. 1H NMR (400 MHz, d6-DMSO): δ 8.63 (d, J=8 Hz, 1H), 8.58 (d, J=9 Hz, 1H), 8.15 (s, 1H), 8.13 (s, 1H), 4.42 (q, J=7 Hz, 2H), 1.37 (t, J=7 Hz, 3H). ESI-LCMS m/z 297 (M+H)+.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
737.4 mg
Type
reactant
Reaction Step One
Quantity
5.73 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
4.12 g
Type
catalyst
Reaction Step One

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